Cas no 1250998-24-3 (Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate is a spirocyclic compound featuring both amine and ester functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid spiro[3.4]octane scaffold provides structural stability, while the tert-butyloxycarbonyl (Boc) protecting group enhances handling and storage stability. The presence of the amine group allows for further functionalization, enabling its use in the synthesis of complex molecules, such as bioactive compounds or peptidomimetics. The 5-oxa-2-aza heterocyclic framework contributes to its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders. This compound is valued for its synthetic flexibility and compatibility with diverse reaction conditions.
Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate structure
1250998-24-3 structure
Product Name:Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
CAS No:1250998-24-3
MF:C11H20N2O3
MW:228.288103103638
MDL:MFCD14581236
CID:4564754
PubChem ID:102103428
Update Time:2025-05-23

Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
    • 7-Amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylic acid 1,1-dimethylethyl ester
    • 2-(tert-Butoxycarbonyl)-7-amino-2-aza-5-oxaspiro[3.4]octane
    • t-Butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
    • SY334005
    • BS-42842
    • SY211425
    • MFCD31743757
    • EN300-301432
    • (R)-2-Boc-5-oxa-2-azaspiro[3.4]octan-7-amine
    • 1250998-24-3
    • MFCD30803744
    • SCHEMBL23410584
    • (S)-2-Boc-5-oxa-2-azaspiro[3.4]octan-7-amine
    • tert-butyl7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
    • 2-Boc-5-oxa-2-azaspiro[3.4]octan-7-amine
    • MFCD14581236
    • 2-Boc-7-amino-5-oxa-2-azaspiro[3.4]octane
    • AT10229
    • CS-0067273
    • SY345250
    • Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
    • MDL: MFCD14581236
    • Inchi: 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-6-11(7-13)4-8(12)5-15-11/h8H,4-7,12H2,1-3H3
    • InChI Key: DJQMEIQMZYMIIH-UHFFFAOYSA-N
    • SMILES: O1CC(CC21CN(C(=O)OC(C)(C)C)C2)N

Computed Properties

  • Exact Mass: 228.14739250 g/mol
  • Monoisotopic Mass: 228.14739250 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 64.8
  • Molecular Weight: 228.29

Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
797464-100MG
7-Amino-5-oxa-2-azaspiro3.4octane-2-carboxylic acid 1,1-dimethylethyl ester
1250998-24-3
100MG
3694.13 2021-05-17
eNovation Chemicals LLC
D782485-500MG
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3 97%
500mg
$155 2024-07-21
eNovation Chemicals LLC
D782485-1G
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3 97%
1g
$240 2024-07-21
eNovation Chemicals LLC
D782485-5G
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3 97%
5g
$685 2024-07-21
eNovation Chemicals LLC
D782485-10G
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3 97%
10g
$1145 2024-07-21
eNovation Chemicals LLC
D782485-25G
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3 97%
25g
$2295 2024-07-21
Chemenu
CM441407-1g
7-Amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylic acid 1,1-dimethylethyl ester
1250998-24-3 95%+
1g
$188 2023-02-18
eNovation Chemicals LLC
Y1133310-10g
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3 95%
10g
$1200 2024-07-23
TRC
B750660-5mg
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3
5mg
$ 70.00 2022-06-06
TRC
B750660-10mg
tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
1250998-24-3
10mg
$ 95.00 2022-06-06

Additional information on Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 1250998-24-3, known as Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 2. The molecule's structure includes a tert-butyl group, an amino group at position 7, and a carboxylate group at position 2, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate in drug discovery and development. Its unique spiro structure provides a rigid framework that can be exploited to design bioactive molecules with improved pharmacokinetic properties. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of peptide mimetics, which are valuable in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The synthesis of Tert-butyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2-carboxylate involves a multi-step process that typically begins with the preparation of the spiro ring system. One common approach is the intramolecular cyclization of a suitably substituted diamine or amino alcohol derivative. The use of transition metal catalysts, such as palladium or copper complexes, has been shown to enhance the efficiency of these reactions, leading to higher yields and better control over stereochemistry.

One of the most promising applications of this compound lies in its ability to act as a chiral auxiliary in asymmetric synthesis. The presence of the tert-butyl group provides steric hindrance, which can be leveraged to induce high enantioselectivity in various reactions. This property makes it an invaluable tool in the construction of chiral centers, which are critical for the development of enantiomerically pure drugs.

Moreover, Tert-butyl 7-amino-5 oxaspiro[3.4]octane derivatives have been explored in the context of material science. Their rigid and strained structures make them suitable candidates for the development of novel materials with unique mechanical and electronic properties. For instance, researchers have investigated their potential as components in self-healing polymers and stimuli-responsive materials.

In terms of biological activity, Tert-butyl 7-amino derivatives have shown promise as inhibitors of various enzymes involved in disease progression. For example, studies have demonstrated that certain analogs can inhibit proteases and kinases with high potency, suggesting their potential utility in treating conditions such as inflammation and cancer.

The structural versatility of Tert-butyl 7-amino spiro compounds also makes them attractive for use in combinatorial chemistry and high-throughput screening campaigns. Their modular design allows for rapid diversification through simple chemical modifications, enabling researchers to explore a wide range of structural variations with minimal synthetic effort.

Looking ahead, the continued exploration of Tert-butyl 7-amino spiro compounds is expected to yield further insights into their potential applications across diverse fields. Ongoing research is focused on optimizing their synthetic routes, enhancing their bioavailability, and identifying novel targets for therapeutic intervention.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.